Cas no 49657-09-2 (Sodium (diphenyl-4H-1,2,4-triazol-3-yl)sulfanide)
49657-09-2 structure
Product Name:Sodium (diphenyl-4H-1,2,4-triazol-3-yl)sulfanide
CAS No:49657-09-2
MF:C14H10N3NaS
MW:275.304071903229
CID:5747695
PubChem ID:23696692
Update Time:2023-11-11
Sodium (diphenyl-4H-1,2,4-triazol-3-yl)sulfanide Chemical and Physical Properties
Names and Identifiers
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- sodium 4,5-diphenyl-4H-1,2,4-triazole-3-thiolate
- sodium(diphenyl-4H-1,2,4-triazol-3-yl)sulfanide
- 49657-09-2
- sodium (diphenyl-4H-1,2,4-triazol-3-yl)sulfanide
- CS-0265831
- AKOS001393792
- EN300-03074
- Sodium (diphenyl-4H-1,2,4-triazol-3-yl)sulfanide
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- Inchi: 1S/C14H11N3S.Na/c18-14-16-15-13(11-7-3-1-4-8-11)17(14)12-9-5-2-6-10-12;/h1-10H,(H,16,18);/q;+1/p-1
- InChI Key: JRFMAYQVDRUPKR-UHFFFAOYSA-M
- SMILES: [S-]C1=NN=C(C2C=CC=CC=2)N1C1C=CC=CC=1.[Na+]
Computed Properties
- Exact Mass: 275.04931279g/mol
- Monoisotopic Mass: 275.04931279g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 267
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 31.7Ų
Sodium (diphenyl-4H-1,2,4-triazol-3-yl)sulfanide Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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